Cas no 1935546-09-0 (3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}pyrrolidine)

• Product Name: 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}pyrrolidine
• CAS No: 1935546-09-0
• MF: C₁₃H₂₃N
• MW: 193.32842373848
• CID: 5766147
• PubChem ID: 131061065
• Update Time: 2025-05-24

3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• EN300-1811537
• 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}pyrrolidine
• 1935546-09-0
• 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}pyrrolidine

• Inchi： 1S/C13H23N/c1-13(2)10-3-4-11(12(13)7-10)9-5-6-14-8-9/h9-12,14H,3-8H2,1-2H3
• InChI Key： STMMJXDMAMHCGK-UHFFFAOYSA-N
• SMILES： N1CCC(C1)C1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 193.183049738g/mol
• Monoisotopic Mass: 193.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Additional information on 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}pyrrolidine

3-{6,6-Dimethylbicyclo[3.1.1]Heptan-2-yl}Pyrrolidine: A Comprehensive Overview

The compound 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}pyrrolidine, identified by the CAS number 1935546-09-0, is a structurally unique organic molecule that has garnered attention in various scientific domains due to its intriguing properties and potential applications. This compound belongs to the class of bicyclic compounds, which are known for their stability and versatility in chemical reactions.

The molecular structure of 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}pyrrolidine consists of a pyrrolidine ring fused with a bicyclo[3.1.1]heptane system, which introduces significant steric hindrance and rigidity to the molecule. The presence of two methyl groups at the 6-position of the bicyclic system further enhances its structural complexity and functional diversity.

Recent studies have highlighted the potential of this compound in the field of drug discovery, particularly in the development of bioactive molecules with enhanced pharmacokinetic profiles. The rigid bicyclic framework provides an ideal platform for modifying substituents to optimize drug-like properties such as solubility, permeability, and bioavailability.

In addition to its pharmaceutical applications, 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}pyrrolidine has shown promise in materials science, where its unique structural features can be exploited to create advanced materials with tailored mechanical and electronic properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the bicyclo[3.1.1]heptane derivative, followed by its coupling with pyrrolidine via nucleophilic substitution or other suitable reaction pathways.

Given its versatile structure and emerging applications, 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}pyrrolidine represents a valuable addition to the arsenal of compounds available for research and development in various scientific disciplines.